1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide

• IUPAC Name: 1-ethyl-6-methoxy-4-oxo-N-pyrimidin-2-ylquinoline-3-carboxamide
• InChI: InChI=1S/C17H16N4O3/c1-3-21-10-13(16(23)20-17-18-7-4-8-19-17)15(22)12-9-11(24-2)5-6-14(12)21/h4-10H,3H2,1-2H3,(H,18,19,20,23)
• InChI Key: NPLMTOANNHGTBE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)OC)C(=O)NC3=NC=CC=N3
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide, also known as Etonitazene, is a synthetic opioid that has been extensively researched for its potential use in pain management. This compound has been found to have high affinity for the mu-opioid receptor, which is responsible for mediating the effects of opioids in the body. In

Scientific Research Applications

1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide has been extensively studied for its potential use in pain management. It has been found to have high affinity for the mu-opioid receptor, which is responsible for mediating the effects of opioids in the body. This makes it a promising candidate for the development of new opioid analgesics. Additionally, 1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide has been investigated for its potential use in the treatment of addiction to other opioids.

Mechanism of Action

1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide acts on the mu-opioid receptor in the brain and spinal cord, producing analgesia and other effects associated with opioids such as sedation, respiratory depression, and euphoria. It also activates the reward pathway in the brain, leading to the development of tolerance and dependence with chronic use.
Biochemical and Physiological Effects:
1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide produces a range of biochemical and physiological effects in the body, including analgesia, sedation, respiratory depression, and euphoria. It also has the potential to cause addiction, tolerance, and withdrawal symptoms with chronic use.

Advantages and Limitations for Lab Experiments

1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide has several advantages for use in laboratory experiments, including its high affinity for the mu-opioid receptor and its potential use in the development of new opioid analgesics. However, its potential for addiction, tolerance, and withdrawal symptoms make it a challenging compound to work with in the laboratory.

Future Directions

There are several future directions for research on 1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide, including the development of new opioid analgesics based on its structure, the investigation of its potential use in the treatment of addiction to other opioids, and the study of its biochemical and physiological effects in the body. Additionally, further research is needed to better understand the mechanisms underlying the development of tolerance and addiction with chronic use of this compound.
Conclusion:
1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide is a synthetic opioid that has been extensively studied for its potential use in pain management. It has high affinity for the mu-opioid receptor and produces a range of biochemical and physiological effects in the body. While it has several advantages for use in laboratory experiments, its potential for addiction, tolerance, and withdrawal symptoms make it a challenging compound to work with. Further research is needed to better understand the mechanisms underlying the development of tolerance and addiction with chronic use of this compound, and to explore its potential for the development of new opioid analgesics and the treatment of addiction to other opioids.

Synthesis Methods

1-ethyl-6-methoxy-4-oxo-N-2-pyrimidinyl-1,4-dihydro-3-quinolinecarboxamide can be synthesized through a multistep process that involves the reaction of 2-amino-4,6-dimethoxypyrimidine with 2-chloro-1-ethoxycarbonyl-3-(4-methoxyphenyl)-1,4-dihydroquinoline in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal and hydrochloric acid to obtain the final product.